Cas no 303996-00-1 (7-(4-Bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-(4-Bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 303996-00-1
• MF: C₁₂H₉BrN₄S
• MW: 321.195659399033
• CID: 6628125
• PubChem ID: 1482339
• Update Time: 2025-05-21

7-(4-Bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(4-BROMOPHENYL)-2-(METHYLSULFANYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• 7-(4-BROMOPHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL METHYL SULFIDE
• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-(4-bromophenyl)-2-(methylthio)-
• AKOS005079559
• 7-(4-bromophenyl)-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 12C-085
• 7-(4-bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• 303996-00-1
• 7-(4-Bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C12H9BrN4S/c1-18-12-15-11-14-7-6-10(17(11)16-12)8-2-4-9(13)5-3-8/h2-7H,1H3
• InChI Key： RKKZUHZZSMNFGU-UHFFFAOYSA-N
• SMILES： C12=NC(SC)=NN1C(C1=CC=C(Br)C=C1)=CC=N2

Computed Properties

• Exact Mass: 319.97313g/mol
• Monoisotopic Mass: 319.97313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• pka: -0.22±0.30(Predicted)

Additional information on 7-(4-Bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine

Comprehensive Overview of 7-(4-Bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 303996-00-1)

7-(4-Bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 303996-00-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the [1,2,4]triazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse applications in medicinal chemistry and material science. The presence of a 4-bromophenyl group and a methylsulfanyl moiety further enhances its reactivity and functional versatility, making it a valuable intermediate for synthetic modifications.

In recent years, the demand for triazolopyrimidine derivatives has surged, driven by their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Researchers are particularly interested in 7-(4-Bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine due to its ability to interact with biological targets such as enzymes and receptors. Its bromophenyl group offers opportunities for further functionalization via cross-coupling reactions, a topic frequently explored in organic synthesis forums and academic publications.

The compound's methylsulfanyl substituent is another critical feature, as sulfur-containing groups often contribute to enhanced binding affinity and metabolic stability in drug candidates. This aligns with current trends in drug discovery, where researchers prioritize sulfur-based pharmacophores for their electronic and steric properties. Additionally, the triazolo[1,5-a]pyrimidine core is structurally analogous to purine bases, enabling potential applications in nucleotide mimicry and antiviral research—a hot topic in the wake of global health challenges.

From a synthetic chemistry perspective, CAS No. 303996-00-1 serves as a building block for constructing more complex molecules. Its bromine atom allows for palladium-catalyzed reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely discussed in modern organic chemistry literature. These reactions are pivotal for creating libraries of bioactive compounds, a strategy employed in high-throughput screening and fragment-based drug design.

Environmental and regulatory considerations also play a role in the compound's applications. While not classified as hazardous, its handling requires standard laboratory precautions. The growing emphasis on green chemistry has spurred interest in optimizing its synthesis to reduce waste and improve atom economy—a frequent search query among chemists seeking sustainable methodologies.

In material science, 7-(4-Bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine has potential as a precursor for organic semiconductors or luminescent materials, given its conjugated system and electron-rich heterocycle. This aligns with the rising demand for organic electronic materials in flexible displays and photovoltaic devices, a trending topic in nanotechnology forums.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis—methods frequently searched by quality control professionals. Its stability under various conditions (e.g., pH, temperature) is another area of interest, particularly for formulators developing stable drug formulations.

In summary, 7-(4-Bromophenyl)-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 303996-00-1) represents a multifaceted compound with applications spanning drug discovery, materials science, and synthetic methodology development. Its structural motifs resonate with contemporary research themes, ensuring its relevance in scientific discourse for years to come.